Cas no 139454-85-6 (1-benzyl-1H-1,2,3-triazole-5-carbaldehyde)

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde structure
139454-85-6 structure
Product Name:1-benzyl-1H-1,2,3-triazole-5-carbaldehyde
CAS No:139454-85-6
MF:C10H9N3O
MW:187.197961568832
MDL:MFCD11557214
CID:1287949
PubChem ID:15724625
Update Time:2025-08-05

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-carboxaldehyde, 1-(phenylmethyl)-
    • 1-benzyl-1,2,3-triazole-5-carbaldehyde
    • 1-benzyl-1H-1,2,3-triazole-5-carbaldehyde
    • 3-Benzyl-3H-[1,2,3]triazole-4-carbaldehyde
    • 3-BENZYL-1,2,3-TRIAZOLE-4-CARBALDEHYDE
    • MFCD11557214
    • EN300-220436
    • Z1198334165
    • DB-363257
    • 3-benzyltriazole-4-carbaldehyde
    • 139454-85-6
    • SCHEMBL4200799
    • AKOS006316253
    • CS-0215088
    • SB33310
    • MDL: MFCD11557214
    • Inchi: 1S/C10H9N3O/c14-8-10-6-11-12-13(10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
    • InChI Key: ZDPCHGJCSNRESP-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=NN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.07467
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 385.3±44.0 °C at 760 mmHg
  • Flash Point: 186.8±28.4 °C
  • PSA: 47.78
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde Security Information

1-benzyl-1H-1,2,3-triazole-5-carbaldehyde Pricemore >>

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